N-(4-fluorobenzyl)-2-((5-methyl-4-oxo-7-phenyl-3-propyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(5-methyl-4-oxo-7-phenyl-3-propylpyrrolo[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C25H25FN4O2S/c1-3-13-30-24(32)23-22(20(15-29(23)2)18-7-5-4-6-8-18)28-25(30)33-16-21(31)27-14-17-9-11-19(26)12-10-17/h4-12,15H,3,13-14,16H2,1-2H3,(H,27,31)
• InChI Key: UWEMNMKHYZKSOG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C(=CN2C)C3=CC=CC=C3)N=C1SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C25H25FN4O2S
• Molecular Weight: 464.6 g/mol

Description

N-(4-fluorobenzyl)-2-((5-methyl-4-oxo-7-phenyl-3-propyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H25FN4O2S and its molecular weight is 464.56. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Fluorinated pyrimidine derivatives have been synthesized and evaluated for their anticancer activity against various human cancer cell lines. For instance, the synthesis of fluorinated coumarin-pyrimidine hybrids has shown significant cytotoxicity against lung carcinoma and mammary gland adenocarcinoma, highlighting the potential of similar fluorinated compounds in cancer therapy (Hosamani, Reddy, & Devarajegowda, 2015). Similarly, novel fluoro-substituted benzopyran compounds have demonstrated anti-lung cancer activity, further underscoring the therapeutic potential of fluorinated molecules in oncology research (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Dual Inhibition of Cancer Targets

Compounds incorporating pyrrolo[2,3-d]pyrimidine scaffolds have been explored for their dual inhibitory activity against key cancer targets such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), illustrating the versatile therapeutic potential of such structures in cancer treatment (Gangjee, Lin, Kisliuk, & McGuire, 2005). This approach suggests that structurally similar compounds could serve as potent antitumor agents with multifaceted mechanisms of action.

Anti-inflammatory and Antinociceptive Properties

Research on N-(3-chloro-4-fluorophenyl) derivatives with similar structural motifs has revealed significant anti-inflammatory activity, indicating the potential for applications in treating inflammatory diseases (Sunder & Maleraju, 2013).